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Compound of Interest

Compound Name: N-(2-Ethoxyethyl)-2-nitroaniline

Cat. No.: B1626614

An In-depth Technical Guide to the Safe Handling of N-(2-Ethoxyethyl)-2-nitroaniline and
Related Nitroaniline Compounds

Disclaimer: A specific Safety Data Sheet (SDS) for N-(2-Ethoxyethyl)-2-nitroaniline (CAS No.
95893-88-2) was not readily available in the public domain at the time of this writing. The
following guide has been compiled using data from structurally similar nitroaniline compounds.
Researchers and drug development professionals should treat this information as a baseline
for safe handling and are strongly advised to obtain a substance-specific SDS from their
supplier before use.

This technical guide provides a comprehensive overview of the safety, handling, and
toxicological profile of nitroaniline compounds, with a specific focus on N-(2-Ethoxyethyl)-2-
nitroaniline by chemical analogy. The information is intended for researchers, scientists, and
professionals in drug development and other laboratory settings.

Chemical and Physical Properties

The properties of N-(2-Ethoxyethyl)-2-nitroaniline can be inferred from related compounds.
The introduction of the ethoxyethyl group will influence properties like melting point, boiling
point, and solubility compared to the parent 2-nitroaniline.
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N-(2-
. o N-Ethyl-2- ( 4-Ethoxy-2-
Property 2-Nitroaniline . . Hydroxyethyl) . o
nitroaniline . nitroaniline
aniline
Molecular ]
C6H6N202[1] C8H10N202[2] Not Applicable C8H10N203
Formula
Molecular Weight  138.12 g/mol [1] 166.18 g/mol [2] Not Applicable 182.18 g/mol
Amber to orange N Viscous colorless N
Appearance ] Not Specified o Not Specified
solid[3] to yellow liquid[4]
Melting Point 70 - 74 °C[3] Not Specified 36-38 °C[5] 111-113°C
Boiling Point 284 °C[1][3] Not Specified 268 °C[5] Not Specified
Flash Point 168 °C[1][3] Not Specified Not Specified Not Applicable
N 1.17 g/L at 20 -~ Does not mix -
Water Solubility Not Specified ] Not Specified
°C[6] well with water[4]
Log Pow 1.85[6][7] 2.5[2] Not Specified Not Specified

Hazard Identification and Classification

Based on analogous compounds, N-(2-Ethoxyethyl)-2-nitroaniline is expected to be
hazardous. The primary hazards associated with similar nitroanilines are:

o Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[3][7]

o Organ Toxicity: May cause damage to organs (specifically the blood, leading to
methemoglobinemia) through prolonged or repeated exposure.[3][7]

o Skin and Eye Irritation: Can cause skin irritation and serious eye irritation.[8]
» Respiratory Irritation: May cause respiratory irritation.[8]
o Aquatic Toxicity: Harmful to aquatic life with long-lasting effects.[7]

GHS Hazard Pictograms (Anticipated):
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o Skull and Crossbones (Acute Toxicity)
o Health Hazard (Specific Target Organ Toxicity)
o Exclamation Mark (Skin/Eye/Respiratory Irritant)

Signal Word: Danger|[3]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Adherence to strict experimental protocols is mandatory when handling nitroaniline
compounds.

Methodology for Safe Handling:

e Engineering Controls: All work should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[3] Ensure that eyewash stations and safety showers are in
close proximity to the workstation.[3]

o Personal Protective Equipment (PPE):

o

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

o

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[8]

o

Skin and Body Protection: Wear a lab coat or other protective clothing.[3]

[¢]

Respiratory Protection: If dusts or aerosols are generated, use a NIOSH/MSHA-approved
respirator.[4]

o General Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in
the laboratory.[3]

Emergency Procedures

Detailed protocols for accidental exposure are critical.
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Exposure Route

First Aid Measures

Inhalation

Remove the victim to fresh air and keep them at
rest in a position comfortable for breathing. Call

a poison center or physician immediately.[3][8] If
breathing has stopped, provide artificial

respiration.[9]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes.[8][9] Seek

immediate medical attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.[8]

Get immediate medical attention.

Ingestion

Do NOT induce vomiting.[3] Rinse the mouth
with water. Call a physician or poison control

center immediately.[3]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

e Specific Hazards: Thermal decomposition can release toxic gases and vapors, including

nitrogen oxides (NOx) and carbon monoxide (CO).[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Storage and Disposal

Proper storage and waste management are essential to prevent accidents and environmental

contamination.
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o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][8] Store
locked up and away from incompatible materials such as strong oxidizing agents and acids.

[3]

+ Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[8] Avoid release to the
environment.[3]

Visualized Workflows and Relationships

The following diagrams illustrate the key logical relationships for handling and emergency

Handling N-(2-Ethoxyethyl)-@

Engineering Controls Personal Protective Equipment General Hygiene
(Fume Hood, Ventilation) (Gloves, Goggles, Lab Coat) (Wash Hands, No Food/Drink)

Safe Handling Outcome

Waste Disposal
(Follow Regulations)

response.

Proper Storage
(Cool, Dry, Ventilated, Sealed)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Nitroanilines.
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Chemical Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
Move to Fresh Air Remove Clothing Rinse with Water (15 min) Rinse Mouth
Seek Medical Help Wash with Soap & Water Seek Medical Help Seek Medical Help
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Caption: Emergency First Aid Protocol for Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(2-Ethoxyethyl)-2-nitroaniline safety data sheet (SDS)
and handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626614#n-2-ethoxyethyl-2-nitroaniline-safety-data-
sheet-sds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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